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Compound of Interest

Compound Name: Antibacterial agent 142

Cat. No.: B12400346

Efforts to compile a comprehensive technical guide on "Antibacterial agent 142" have
revealed a significant challenge: the lack of a definitive, scientifically validated identity for this
compound. While the commercial supplier MedChemExpress lists "Antibacterial agent 142"
under the catalog number HY-155357 and CAS number 3037009-24-5, this CAS number is not
registered in major chemical databases, including PubChem. This discrepancy makes it
impossible to definitively identify the compound and retrieve the necessary scientific literature
for a detailed technical guide.

Further investigation into the product page reveals a chemical structure represented by the
SMILES string: O=C(C1=NC=C(C=C1)F)NNC2=CC=C(C=C2)CI. This structure corresponds to
(E)-N'-(4-chlorobenzylidene)-4-fluorobenzohydrazide. While this provides a potential identity for
"Antibacterial agent 142," there is no independent scientific literature that directly links this
specific compound to the generic name "Antibacterial agent 142" or the MedChemExpress
catalog number.

The available information from the supplier describes "Antibacterial agent 142" as an
aromatic hydrazide with bacteriostatic activity and the ability to inhibit biofilm formation. This
aligns with the general characteristics of the broader class of hydrazone compounds, to which
(E)-N'-(4-chlorobenzylidene)-4-fluorobenzohydrazide belongs. Scientific literature does report
on the synthesis and antibacterial properties of various hydrazone derivatives, and some
studies have explored compounds with similar structures. However, without a confirmed link,
any attempt to create a detailed technical guide on the discovery, synthesis, and specific
biological data of "Antibacterial agent 142" would be speculative.
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The Potential Candidate: (E)-N'-(4-
chlorobenzylidene)-4-fluorobenzohydrazide

Given the available information, we can provide a brief overview of what is known about the
potential, albeit unconfirmed, identity of "Antibacterial agent 142": (E)-N'-(4-
chlorobenzylidene)-4-fluorobenzohydrazide.

Synthesis

The synthesis of similar hydrazone compounds is well-documented in the scientific literature.
Generally, it involves a condensation reaction between a benzohydrazide and a substituted
benzaldehyde. In this specific case, the synthesis would likely involve the reaction of 4-
fluorobenzohydrazide with 4-chlorobenzaldehyde.

A general workflow for such a synthesis can be visualized as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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